Cas no 97565-89-4 (N-BUTANE-1,1,2,2,3,3,4,4,4-D9)

• Product Name: N-BUTANE-1,1,2,2,3,3,4,4,4-D9
• CAS No: 97565-89-4
• MF: C₄H₁₀
• MW: 67.1776566505432
• CID: 803571
• PubChem ID: 12196270
• Update Time: 2025-04-19

N-BUTANE-1,1,2,2,3,3,4,4,4-D9 Chemical and Physical Properties

Names and Identifiers

• N-BUTANE-1,1,2,2,3,3,4,4,4-D9
• n-butane-d9
• 97565-89-4

• Inchi： 1S/C4H10/c1-3-4-2/h3-4H2,1-2H3/i1D2,2D3,3D2,4D2
• InChI Key： IJDNQMDRQITEOD-SWNXBZEESA-N
• SMILES： C([2H])([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])[2H]

Computed Properties

• Exact Mass: 67.134741032g/mol
• Monoisotopic Mass: 67.134741032g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų